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Compound of Interest

Compound Name: 1-Cyclopentenylacetonitrile

CAS No.: 22734-04-9

Cat. No.: B1346953

Get Quote

To the User: Following a comprehensive preliminary search based on the provided topic, a

critical discrepancy has been identified that prevents the generation of the requested technical

guide. The CAS (Chemical Abstracts Service) number provided, 22734-04-9, does not

correspond to the chemical name, "2-(2-methoxy-4-nitrophenyl)oxy-acetohydrazide".

Authoritative chemical databases consistently associate CAS number 22734-04-9 with the

compound 1-Cyclopentenylacetonitrile (also known as (1-Cyclopenten-1-yl)-acetonitrile).[1]

[2][3][4] These are fundamentally different molecules with distinct chemical structures,

formulas, and properties.

Provided Name: 2-(2-methoxy-4-nitrophenyl)oxy-acetohydrazide

Expected Molecular Formula: C₉H₁₁N₃O₅

Compound for CAS 22734-04-9: 1-Cyclopentenylacetonitrile

Molecular Formula: C₇H₉N[1][3]

Given that the core of the request is a detailed spectroscopic analysis of a specific chemical

entity, proceeding with the mismatched information would result in a scientifically inaccurate
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and misleading guide. The spectroscopic data for 1-Cyclopentenylacetonitrile would bear no

relevance to the properties of 2-(2-methoxy-4-nitrophenyl)oxy-acetohydrazide.

To ensure the scientific integrity and accuracy of the output, it is imperative to resolve this

conflict. Please verify the correct CAS number for "2-(2-methoxy-4-nitrophenyl)oxy-

acetohydrazide" or confirm if the intended compound of interest is indeed 1-
Cyclopentenylacetonitrile.

Once the correct compound identity is established, a new, targeted search for its spectroscopic

data can be initiated to fulfill the request accurately. No part of the technical guide can be

generated until this fundamental ambiguity is clarified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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